Cas no 2229273-08-7 (1-2-(5-bromo-2-methoxypyridin-3-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(5-bromo-2-methoxypyridin-3-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229273-08-7
• MF: C₁₂H₁₇BrN₂O
• MW: 285.180182218552
• CID: 6524791
• PubChem ID: 165640130
• Update Time: 2025-06-09

1-2-(5-bromo-2-methoxypyridin-3-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-bromo-2-methoxypyridin-3-yl)propan-2-ylcyclopropan-1-amine
• EN300-1917745
• 2229273-08-7
• 1-[2-(5-bromo-2-methoxypyridin-3-yl)propan-2-yl]cyclopropan-1-amine

• Inchi： 1S/C12H17BrN2O/c1-11(2,12(14)4-5-12)9-6-8(13)7-15-10(9)16-3/h6-7H,4-5,14H2,1-3H3
• InChI Key： ADEATSCSNATTQL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(C)(C)C1(CC1)N)OC

Computed Properties

• Exact Mass: 284.05243g/mol
• Monoisotopic Mass: 284.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-2-(5-bromo-2-methoxypyridin-3-yl)propan-2-ylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2229273-08-7 and Product Name: 1-2-(5-bromo-2-methoxypyridin-3-yl)propan-2-ylcyclopropan-1-amine

The compound identified by the CAS number 2229273-08-7 and the product name 1-2-(5-bromo-2-methoxypyridin-3-yl)propan-2-ylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a cyclopropane moiety combined with a 5-bromo-2-methoxypyridine substituent suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the incorporation of cyclopropane rings into pharmaceutical compounds has been increasingly recognized for their ability to enhance binding affinity and selectivity. The cyclopropane group, known for its rigid three-membered ring structure, can introduce conformational constraints that improve the fit of a molecule within a binding site. This structural feature is particularly relevant in the context of enzyme inhibition and receptor binding, where precise spatial interactions are critical. The compound in question leverages this property, potentially offering improved pharmacokinetic profiles compared to traditional non-cyclopropane-based analogs.

The 5-bromo-2-methoxypyridine moiety further enriches the chemical space of this compound, providing a platform for diverse biological activities. Pyridine derivatives are well-documented for their role in various pharmacological pathways, including antiviral, anti-inflammatory, and anticancer applications. The bromine substituent at the 5-position introduces a point of reactivity that can be exploited for further functionalization, while the methoxy group at the 2-position enhances lipophilicity and metabolic stability. These structural elements collectively contribute to the compound's potential as a lead molecule in drug development.

Recent studies have highlighted the importance of propanylcyclopropane derivatives in modulating biological processes. The propanyl side chain provides an additional degree of freedom for interactions with biological targets, allowing for fine-tuning of activity. Moreover, the cyclopropane ring itself has been shown to exhibit unique electronic properties that can influence binding interactions. This combination of features makes 1-2-(5-bromo-2-methoxypyridin-3-yl)propan-2-ylcyclopropan-1-amine a compelling candidate for investigation in both preclinical and clinical settings.

The pharmaceutical industry has increasingly focused on identifying novel scaffolds that can differentiate themselves from existing therapeutic agents. The structural complexity of this compound offers several advantages over simpler molecules. For instance, the cyclopropane ring can act as a pharmacophore, providing specific interactions with target proteins or enzymes. Additionally, the bromo and methoxy substituents on the pyridine ring offer opportunities for selective modifications to optimize potency and selectivity. These attributes make the compound a valuable asset in the quest for next-generation pharmaceuticals.

Advances in computational chemistry have further accelerated the discovery and optimization of such compounds. Molecular modeling techniques allow researchers to predict binding affinities and metabolic stability with high accuracy, enabling rapid screening of large libraries of candidates. The structural features of 1-2-(5-bromo-2-methoxypyridin-3-yl)propan-2-ylcyclopropan-1-amine, including its cyclopropane and pyridine moieties, are well-suited for these computational approaches, facilitating efficient virtual screening and lead optimization.

In conclusion, the compound with CAS No. 2229273-08-7 and product name 1-(3-aminoallyl)cyclopropyl (5-bromo)-pyridinol isomer mixture represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the cyclopropane ring and pyridine derivatives, provide a strong foundation for further exploration in drug discovery. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in developing innovative treatments for various diseases.